Cas no 887593-99-9 (3-Pyridinepropanenitrile,2-bromo-b-oxo-)
887593-99-9 structure
Product Name:3-Pyridinepropanenitrile,2-bromo-b-oxo-
CAS No:887593-99-9
MF:C8H5BrN2O
MW:225.042100667953
CID:706771
PubChem ID:53435640
Update Time:2025-04-19
3-Pyridinepropanenitrile,2-bromo-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinepropanenitrile,2-bromo-b-oxo-
- 2-BROMO-BETA-OXO-3-PYRIDINEPROPANENITRILE
- 3-(2-bromopyridin-3-yl)-3-oxopropanenitrile
- 3-(2-BROMO-PYRIDIN-3-YL)-3-OXO-PROPIONITRILE
- DTXSID50700760
- FT-0604232
- 887593-99-9
-
- MDL: MFCD06656809
- Inchi: 1S/C8H5BrN2O/c9-8-6(2-1-5-11-8)7(12)3-4-10/h1-2,5H,3H2
- InChI Key: CPEWMXIVGMLEAQ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)C(CC#N)=O
Computed Properties
- Exact Mass: 223.95853g/mol
- Monoisotopic Mass: 223.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 53.8Ų
3-Pyridinepropanenitrile,2-bromo-b-oxo- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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